N-[2-(4-fluorophenyl)-2-hydroxyethyl]-3-(3-hydroxy-3-methylbutyl)benzamide
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Overview
Description
N-[2-(4-fluorophenyl)-2-hydroxyethyl]-3-(3-hydroxy-3-methylbutyl)benzamide is a useful research compound. Its molecular formula is C20H24FNO3 and its molecular weight is 345.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 345.17402179 g/mol and the complexity rating of the compound is 421. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Organic Synthesis and Drug Development
Research in organic synthesis often explores the development of novel compounds with potential therapeutic applications. For instance, compounds like 2-Fluoro-4-bromobiphenyl, used in the manufacture of non-steroidal anti-inflammatory drugs, highlight the importance of halogenated compounds in medicinal chemistry (Yanan Qiu et al., 2009). The synthesis techniques and pharmacological targets of such compounds may provide valuable insights into the research and development pathways for N-[2-(4-fluorophenyl)-2-hydroxyethyl]-3-(3-hydroxy-3-methylbutyl)benzamide.
Neurochemistry and Neurotoxicity Studies
The study of neurochemistry and the neurotoxicity of psychoactive substances is a critical area of research, offering insights into the potential neurological effects and therapeutic applications of new compounds. For instance, investigations into the effects of 3,4-Methylenedioxymethamphetamine (MDMA) on serotonin neurotransmission can inform the potential neurological impact or applications of similarly structured compounds (D. Mckenna & S. Peroutka, 1990).
Environmental and Health Safety
Research on the environmental persistence and health safety of chemical compounds is essential for understanding their potential impact. Studies on the occurrence, fate, and behavior of certain preservatives in aquatic environments, for example, can provide a model for assessing the environmental safety of new compounds (Camille Haman et al., 2015). This area of research is crucial for regulatory compliance and the development of compounds with minimal environmental and health risks.
Supramolecular Chemistry and Materials Science
The exploration of supramolecular chemistry, particularly the self-assembly and ordering properties of molecules, has significant implications for materials science and nanotechnology. Benzene-1,3,5-tricarboxamide (BTA), for instance, has been studied for its ability to self-assemble into one-dimensional structures, offering potential applications in nanotechnology and polymer processing (S. Cantekin et al., 2012). Similar structural or functional moieties in this compound could suggest potential applications in these areas.
Mechanism of Action
Future Directions
Properties
IUPAC Name |
N-[2-(4-fluorophenyl)-2-hydroxyethyl]-3-(3-hydroxy-3-methylbutyl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24FNO3/c1-20(2,25)11-10-14-4-3-5-16(12-14)19(24)22-13-18(23)15-6-8-17(21)9-7-15/h3-9,12,18,23,25H,10-11,13H2,1-2H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVZDCXMKQAUQBU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CCC1=CC(=CC=C1)C(=O)NCC(C2=CC=C(C=C2)F)O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24FNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.